4-Amino-2,5,6-trifluoroisophthalonitrile

• CAS No.: 102121-98-2
• Molecular Formula: C8H2F3N3
• Molecular Weight: 197.12 g/mol
• IUPAC Name: 4-amino-2,5,6-trifluorobenzene-1,3-dicarbonitrile
• InChI: InChI=1S/C8H2F3N3/c9-5-3(1-12)6(10)7(11)8(14)4(5)2-13/h14H2
• InChI Key: MDJWWLDAOILRHU-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=C(C(=C(C(=C1F)C#N)F)F)N

Description

4-Amino-2,5,6-trifluoroisophthalonitrile is a useful research compound. Its molecular formula is C8H2F3N3 and its molecular weight is 197.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2.0 g of tetrafluoroisophthalonitrile in 20 ml of acetonitrile, 0.6 ml of 28% aqueous ammonia was dropwise added. After the dropwise addition, the mixture was stirred at room temperature for one hour. An aqueous sodium bicarbonate solution was added to the mixture and the resultant mixture was extracted with chloroform and was washed with an aqueous sodium chloride solution. After drying with sodium sulfate, the chloroform was distilled off to obtain yellow crystal. The resultant crystal was recrystallized from chloroform to obtain 1.2 g (61% yield) of the desired compound No. 1.

Synthesis routes and methods II

Procedure details